Cas no 71309-43-8 (1H-Thieno[2,3-d]imidazol-2(3H)-one)

• Product Name: 1H-Thieno[2,3-d]imidazol-2(3H)-one
• CAS No: 71309-43-8
• MF: C₅H₄N₂OS
• MW: 140.163059234619
• MDL: MFCD24554303
• CID: 2093447
• PubChem ID: 12669246
• Update Time: 2025-09-24

1H-Thieno[2,3-d]imidazol-2(3H)-one Chemical and Physical Properties

Names and Identifiers

• 1H-Thieno[2,3-d]imidazol-2(3H)-one
• 1H-thieno[3,2-d]imidazol-2(3H)-one
• AK167547
• AMOT0436
• AM86015
• FCH1865957
• 1,3-dihydrothieno[2,3-d]imidazol-2-one
• 1,3-Dihydro-2H-thieno[2,3-d]imidazol-2-one
• SCHEMBL5036283
• WCA30943
• 1H,3H-THIENO[2,3-D]IMIDAZOL-2-ONE
• CS-0095545
• MFCD24554303
• 71309-43-8
• C76269
• DS-9531
• AKOS023777709
• SCHEMBL10926777
• DB-132816

• MDL： MFCD24554303
• Inchi： 1S/C5H4N2OS/c8-5-6-3-1-2-9-4(3)7-5/h1-2H,(H2,6,7,8)
• InChI Key： TWLVBDIMPJJOPK-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1NC(N2)=O

Computed Properties

• Exact Mass: 140.00443393g/mol
• Monoisotopic Mass: 140.00443393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.4
• XLogP3: 0.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienoimidazoles